Cas no 2640889-32-1 (N-(2-{2,2'-bithiophene-5-yl}ethyl)-3,3-dimethylbutanamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}ethyl)-3,3-dimethylbutanamide
• CAS No: 2640889-32-1
• MF: C₁₆H₂₁NOS₂
• MW: 307.474041700363
• CID: 5341502
• Update Time: 2025-05-20

N-(2-{2,2'-bithiophene-5-yl}ethyl)-3,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-[2,2′-Bithiophen]-5-ylethyl)-3,3-dimethylbutanamide
• N-(2-{2,2'-bithiophene-5-yl}ethyl)-3,3-dimethylbutanamide

• Inchi： 1S/C16H21NOS2/c1-16(2,3)11-15(18)17-9-8-12-6-7-14(20-12)13-5-4-10-19-13/h4-7,10H,8-9,11H2,1-3H3,(H,17,18)
• InChI Key： JTBPJRFLHARIPU-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2SC=CC=2)=CC=1)(=O)CC(C)(C)C

Experimental Properties

• Density: 1.132±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.6±40.0 °C(Predicted)
• pka: 15.90±0.46(Predicted)

Additional information on N-(2-{2,2'-bithiophene-5-yl}ethyl)-3,3-dimethylbutanamide

Introduction to N-(2-{2,2'-bithiophene-5-yl}ethyl)-3,3-dimethylbutanamide (CAS No. 2640889-32-1)

N-(2-{2,2'-bithiophene-5-ylethyl}-3,3-dimethylbutanamide) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2640889-32-1, represents a unique molecular structure that combines the properties of bithiophene and amide functionalities. The bithiophene moiety, characterized by its conjugated aromatic system, contributes to the compound's electronic and photophysical properties, making it a promising candidate for applications in materials science and medicinal chemistry.

The molecular structure of N-(2-{2,2'-bithiophene-5-ylethyl}-3,3-dimethylbutanamide) consists of a central amide group connected to an ethyl chain that terminates with a bithiophene unit. This arrangement not only imparts flexibility to the molecule but also enhances its solubility in various solvents, facilitating its use in both experimental and industrial settings. The presence of the 3,3-dimethylbutanamide moiety further stabilizes the compound, contributing to its thermal and chemical resistance.

In recent years, there has been growing interest in the development of organic semiconductors and conductive polymers due to their potential applications in flexible electronics, organic light-emitting diodes (OLEDs), and solar cells. The bithiophene component of N-(2-{2,2'-bithiophene-5-ylethyl}-3,3-dimethylbutanamide) is particularly relevant in this context, as bithiophene derivatives are known for their excellent charge transport properties. These properties make them suitable for use as active materials in organic field-effect transistors (OFETs) and other electronic devices.

The amide group in the compound also plays a crucial role in its reactivity and functionality. Amides are well-known for their ability to participate in hydrogen bonding interactions, which can influence the compound's self-assembly properties. This characteristic is particularly valuable in the design of supramolecular structures and materials where specific molecular recognition and organization are required.

Recent research has explored the potential of N-(2-{2,2'-bithiophene-5-ylethyl}-3,3-dimethylbutanamide) as a building block for the synthesis of more complex molecules with tailored properties. For instance, researchers have investigated its use in the development of drug delivery systems, where its ability to form stable complexes with other molecules could enhance bioavailability and targeted delivery. Additionally, its photophysical properties have been studied for potential applications in photodynamic therapy and optoelectronic devices.

The synthesis of N-(2-{2,2'-bithiophene-5-ylethyl}-3,3-dimethylbutanamide) involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The key steps typically include the formation of the bithiophene unit through coupling reactions such as Suzuki or Stille couplings, followed by functionalization with an ethyl chain and subsequent amide bond formation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The compound's stability under various conditions has been thoroughly evaluated by researchers. Studies have shown that N-(2-{2,2'-bithiophene-5-ylethyl}-3,3-dimethylbutanamide) maintains its structural integrity under moderate temperatures and pH conditions, making it suitable for a wide range of applications. However, its solubility characteristics may vary depending on the solvent used, which needs to be considered during both synthesis and application.

In conclusion, N-(2-{2,2'-bithiophene-5-ylethyl}-3,3-dimethylbutanamide) (CAS No. 2640889-32-1) is a multifunctional compound with significant potential in various scientific and technological fields. Its unique molecular structure combines electronic properties derived from the bithiophene moiety with functional attributes provided by the amide group. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a valuable material in both academic and industrial settings.